Cas no 1553-60-2 (2-[4-(2-methylpropyl)phenyl]acetic acid)

• Product Name: 2-[4-(2-methylpropyl)phenyl]acetic acid
• CAS No: 1553-60-2
• Molecular Formula: C₁₂H₁₆O₂
• Molecular Weight: 192.2542
• MDL: MFCD00864374
• CID: 143743
• PubChem ID: 329825891

2-[4-(2-methylpropyl)phenyl]acetic acid Properties

Names and Identifiers

• 4-Isobutylphenylacetic acid
• 2-(4-Isobutylphenyl)acetic acid
• (p-isobutylphenyl)aceticacid
• Benzeneacetic acid,4-(2-methylpropyl)-
• IBUFENAC
• 2-[4-(2-methylpropyl)phenyl]acetic acid
• 4-(2-Methylpropyl)-benzeneacetic acid
• Dytransin
• Ibunac
• Medirex
• Isodilan
• (4-isobutylphenyl)acetic acid
• (p-Isobutylphenyl)acetic acid
• Benzeneacetic acid, 4-(2-methylpropyl)-
• 4-(2-Methylpropyl)benzeneacetic acid
• Ibufenacum
• Ibufenaco
• Ibufenacum [INN-Latin]
• Ibufenaco [INN-Spanish]
• p-Isobutyl-alpha-toluic acid
• Ibufenac [USAN:INN:BAN]
• RD 11654
• Kyse
• NSC 99976
• CCG-357868
• DTXSID0044107
• AM82958
• CL8792
• D01963
• CYWFCPPBTWOZSF-UHFFFAOYSA-N
• Ibufenac, >=95% (HPLC)
• BS-13896
• EINECS 216-302-2
• SR-01000944865
• FT-0670256
• Kyselina p-isobutylfenyloctova
• IBUFENAC [USAN]
• SCHEMBL24244
• WLN: QV1R D1Y1&1
• Ibufenac (JAN/USAN/INN)
• SR-01000944865-1
• IBUFENAC [INN]
• (p-isobutylphenyl)-aceticaci;(p-isobutylphenyl)aceticacid;4-(2-methylpropyl)-benzeneaceticaci;4-(2-methylpropyl)benzeneaceticacid;
• NSC-99976
• NCGC00160451-02
• 1553-60-2
• UNII-5V4WIX44VI
• Tox21_111821
• BCP15270
• IBUFENAC [MART.]
• IBUFENAC [JAN]
• 5V4WIX44VI
• CHEMBL341812
• Z94602147
• J-009187
• ACETIC ACID, (p-ISOBUTYLPHENYL)-
• p-isobutylphenylacetic acid
• CHEBI:76158
• IBUFENAC [WHO-DD]
• HMS1746D04
• NS00025045
• Q3791607
• HY-W040672
• Tox21_111821_1
• EN300-13982
• 4-ISO-BUTYLPHENYLACETIC ACID
• (4-Isobutyl-phenyl)-acetic acid
• NSC99976
• CAS-1553-60-2
• IBUFENAC [MI]
• BDBM50295285
• [4-(2-methylpropyl)phenyl]acetic acid
• AKOS000280974
• CS-W021412
• RD-11654
• DTXCID8024107
• BRN 2046683
• Kyselina p-isobutylfenyloctova [Czech]
• NCGC00160451-01
• Dytransin (TN)
• MFCD00864374
• DB-367855
• SBI-0653913.0001
• Ibufenac
• 2-(4-isobutylphenyl)acetic acid

• MDL： MFCD00864374
• InChIKey： CYWFCPPBTWOZSF-UHFFFAOYSA-N
• Inchi： 1S/C12H16O2/c1-9(2)7-10-3-5-11(6-4-10)8-12(13)14/h3-6,9H,7-8H2,1-2H3,(H,13,14)
• SMILES： O([H])C(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 192.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 192.115
• Heavy Atom Count: 14
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.51220
• PSA: 37.30000
• Refractive Index: 1.5100 (estimate)
• Boiling Point: 288.25°C (rough estimate)
• Melting Point: 85-87°C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 209.3±14.4 °C
• Color/Form: No data avaiable
• Density: 1.0240 (rough estimate)

2-[4-(2-methylpropyl)phenyl]acetic acid Security Information

• RTECS：AI4200000
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：−20°C
• Signal Word：Warning
• Toxicity：LD50 orally in mice: 1.8 g/kg (Adams)

2-[4-(2-methylpropyl)phenyl]acetic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%